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Compound of Interest

Ethyl 2-
Compound Name:
ethylcyclopropanecarboxylate

Cat. No.: B044356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-
ethylcyclopropanecarboxylate, a specialized chemical compound with potential applications
in pharmaceutical research and development. Due to its specific structure, this compound is
not readily available from commercial suppliers and typically requires custom synthesis. This
guide outlines the landscape of its availability, potential synthetic routes, and key
considerations for procurement.

Commercial Availability

Ethyl 2-ethylcyclopropanecarboxylate is not a stock chemical that can be purchased off-the-
shelf. The CAS number sometimes associated with this compound, 39133-31-8, is officially
assigned to the pharmaceutical ingredient Trimebutine. While Ethyl 2-
ethylcyclopropanecarboxylate could theoretically be an intermediate in the synthesis of
Trimebutine or other complex molecules, it is not a standard commercial product.

For researchers and drug development professionals requiring this specific molecule, the
primary route of acquisition is through custom synthesis. Several chemical manufacturing
companies specialize in producing non-standard molecules on a contract basis.
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Identifying a suitable partner for custom synthesis is crucial. The following is a list of companies
that offer custom chemical synthesis services and may be capable of producing Ethyl 2-
ethylcyclopropanecarboxylate. It is recommended to contact them directly with the specific
chemical structure, desired quantity, and purity requirements to obtain a quote and lead time.

OTAVAchemicals: A chemical and drug discovery company with over 20 years of experience
in custom synthesis for biotech and pharmaceutical applications. They have research
facilities in North America and Europe.[1]

¢ Allessa GmbH: A major European custom and toll manufacturer of fine chemicals with
extensive experience in small molecule synthesis.[2]

o TCI Europe N.V.: Offers custom synthesis services leveraging over 70 years of experience in
manufacturing organic reagents, with capabilities for multi-step reactions and scale-up.

o Enamine: Provides custom synthesis services with a new facility in Germany, offering
expertise in a wide range of organic chemistry methodologies.[3]

o Other Potential Suppliers: A broad range of companies globally offer custom synthesis
services. Resources like chemeurope.com provide lists of such companies in various
regions.[4]

Physicochemical Data of a Related Compound

While specific quantitative data for Ethyl 2-ethylcyclopropanecarboxylate is not available
due to its non-commercial nature, the properties of the closely related and commercially
available compound, Ethyl cyclopropanecarboxylate (CAS: 4606-07-9), can provide some
useful context.
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Property Value Reference
Molecular Formula CeH1002 [51[6]
Molecular Weight 114.14 g/mol [5]1[6]
Appearance Light yellow liquid [7]
Boiling Point 129-133°C/264.2-271.4°F 7
@ 760 mmHg
Flash Point 18 °C/64.4 °F [7]
Density 0.960 g/mL [7]
Refractive Index n20/D 1.420 (lit.)
Solubility Not miscible in water [6]
Purity (Typical) >98.0% (GC) [8]

Experimental Protocols: A Representative Synthetic
Approach

As there are no specific published experimental protocols for the synthesis of Ethyl 2-
ethylcyclopropanecarboxylate, a plausible method can be derived from general and well-
established cyclopropanation reactions. The Simmons-Smith reaction or a transition-metal-
catalyzed cyclopropanation would be suitable approaches. Below is a representative protocol
for a copper-catalyzed cyclopropanation.

Reaction: Copper-catalyzed reaction of ethyl diazoacetate with 1-butene.
Materials:

e 1-Butene (gas or condensed liquid)

o Ethyl diazoacetate

o Copper(l) trifluoromethanesulfonate toluene complex (CuOTf-C7Hs) or other suitable copper
catalyst
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e Anhydrous dichloromethane (DCM) as solvent

o Standard laboratory glassware for inert atmosphere reactions

« Purification setup (e.g., fractional distillation or column chromatography)
Procedure:

» Reaction Setup: A dried three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, a condenser with a nitrogen inlet, and a means to introduce 1-butene (e.g.,
a gas dispersion tube or a cold finger condenser for liquid 1-butene) is assembled.

o Catalyst and Solvent: The flask is charged with the copper catalyst (e.g., 1-5 mol%) and
anhydrous dichloromethane under a nitrogen atmosphere.

« Introduction of Alkene: 1-Butene is introduced into the reaction vessel. If using gaseous 1-
butene, it can be bubbled through the solution. If using condensed liquid 1-butene, it is
added to the cooled flask. An excess of the alkene is typically used.

» Addition of Diazo Compound: Ethyl diazoacetate, diluted in anhydrous DCM, is added
dropwise from the dropping funnel to the stirred reaction mixture at a controlled temperature
(e.g., room temperature or slightly below). The addition rate should be slow to control the
exothermic reaction and the decomposition of the diazo compound.

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the
consumption of ethyl diazoacetate.

o Work-up: Upon completion, the reaction mixture is filtered to remove the catalyst. The filtrate
is then washed with a saturated aqueous solution of sodium bicarbonate and brine. The
organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the
solvent is removed under reduced pressure.

 Purification: The crude product, a mixture of cis- and trans-isomers of Ethyl 2-
ethylcyclopropanecarboxylate, is purified by fractional distillation under reduced pressure
or by column chromatography on silica gel.
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Safety Precautions: Ethyl diazoacetate is toxic and potentially explosive; it should be handled
with extreme care in a well-ventilated fume hood. Reactions should be conducted behind a
safety shield.

Visualizations

Click to download full resolution via product page
Caption: A typical workflow for procuring a non-commercial chemical through custom synthesis.
digraph "Synthetic_Pathway" { graph [ bgcolor="#F1F3F4", fontname="Arial", fontsize=12 ];
node [ shape=box, style="filled", fontname="Arial", fontsize=10, penwidth=1.5 ];

subgraph "cluster_reactants” { label="Starting Materials"; bgcolor="#FFFFFF"; butene
[label="1-Butene", fillcolor="#FBBC05", fontcolor="#202124"]; eda [label="Ethyl Diazoacetate",
fillcolor="#FBBC05", fontcolor="#202124"]; }

subgraph "cluster_reaction” { label="Reaction Conditions"; bgcolor="#FFFFFF"; catalyst
[label="Copper Catalyst\n(e.g., CuOTf)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; solvent
[label="Anhydrous DCM", fillcolor="#4285F4", fontcolor="#FFFFFF"]; }

subgraph "cluster_product"” { label="Product"; bgcolor="#FFFFFF"; product [label="Ethyl 2-
ethylcyclopropanecarboxylate\n(cis/trans mixture)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; }

butene -> catalyst [style=invis]; eda -> catalyst [style=invis]; catalyst -> product
[label="Cyclopropanation”, fontcolor="#202124", color="#EA4335"]; solvent -> catalyst
[style=invis]; }

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b044356?utm_src=pdf-body-img
https://www.benchchem.com/product/b044356?utm_src=pdf-body
https://www.benchchem.com/product/b044356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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